N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-[(4-nitrobenzoyl)amino]benzamide
• InChI: InChI=1S/C27H18N4O5/c32-25(18-10-14-22(15-11-18)31(34)35)28-20-12-8-17(9-13-20)26(33)29-21-5-3-4-19(16-21)27-30-23-6-1-2-7-24(23)36-27/h1-16H,(H,28,32)(H,29,33)
• InChI Key: PYYRGMBXIOLVHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)NC(=O)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C27H18N4O5
• Molecular Weight: 478.5 g/mol

Description

N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide, also known as BN82002, is a small molecule compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BN82002 has been shown to possess anti-inflammatory, anti-tumor, and neuroprotective properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide involves the inhibition of NF-κB signaling pathway, which plays a crucial role in regulating inflammation and cell survival. N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide inhibits the activation of NF-κB by preventing the degradation of IκBα, a protein that inhibits the activity of NF-κB.
Biochemical and Physiological Effects:
N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide has been shown to possess several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of various diseases. N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. In addition, N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide has been shown to possess neuroprotective properties by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide is its ability to inhibit the NF-κB signaling pathway, which plays a crucial role in regulating inflammation and cell survival. This makes N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide is its low solubility in water, which limits its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide. One of the future directions is to investigate the potential therapeutic applications of N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another future direction is to investigate the potential use of N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide in combination with other drugs for the treatment of cancer. Furthermore, future research could focus on improving the solubility of N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide to enhance its use in experimental settings.

Synthesis Methods

The synthesis of N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide involves several steps, including the reaction of 2-aminobenzoic acid with 2-nitrobenzoyl chloride to form 2-[4-(2-nitrobenzoylamino)phenyl]benzoic acid. This intermediate is then reacted with 3-aminobenzoxazole to form N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide.

Scientific Research Applications

N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl]-4-nitrobenzamide has also been shown to possess anti-tumor properties by inducing apoptosis in cancer cells and inhibiting tumor growth.